Cas no 1545012-39-2 (1-(2-Hydroxy-2-methylpropyl)imidazolidin-2-one)

1-(2-Hydroxy-2-methylpropyl)imidazolidin-2-one structure
1545012-39-2 structure
Product Name:1-(2-Hydroxy-2-methylpropyl)imidazolidin-2-one
CAS No:1545012-39-2
MF:C7H14N2O2
MW:158.198261737823
MDL:MFCD24190063
CID:5617385
PubChem ID:83815603
Update Time:2025-07-18

1-(2-Hydroxy-2-methylpropyl)imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-hydroxy-2-methylpropyl)imidazolidin-2-one
    • Z1491196072
    • 1545012-39-2
    • EN300-2918755
    • 2-Imidazolidinone, 1-(2-hydroxy-2-methylpropyl)-
    • 1-(2-Hydroxy-2-methylpropyl)imidazolidin-2-one
    • MDL: MFCD24190063
    • Inchi: 1S/C7H14N2O2/c1-7(2,11)5-9-4-3-8-6(9)10/h11H,3-5H2,1-2H3,(H,8,10)
    • InChI Key: IYHSQIFUXZPVFG-UHFFFAOYSA-N
    • SMILES: OC(C)(C)CN1C(NCC1)=O

Computed Properties

  • Exact Mass: 158.105527694g/mol
  • Monoisotopic Mass: 158.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.126±0.06 g/cm3(Predicted)
  • Boiling Point: 372.7±21.0 °C(Predicted)
  • pka: 14.60±0.20(Predicted)

1-(2-Hydroxy-2-methylpropyl)imidazolidin-2-one Pricemore >>

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Additional information on 1-(2-Hydroxy-2-methylpropyl)imidazolidin-2-one

Introduction to 1-(2-Hydroxy-2-methylpropyl)imidazolidin-2-one (CAS No. 1545012-39-2)

1-(2-Hydroxy-2-methylpropyl)imidazolidin-2-one, identified by the CAS number 1545012-39-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This heterocyclic compound has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the synthesis of novel therapeutic agents. The presence of both hydroxyl and imidazolidinone functional groups makes it a versatile intermediate, offering opportunities for modifications that can tailor its biological activity.

The< strong>imidazolidin-2-one moiety is a key feature of this compound, contributing to its reactivity and potential utility in forming complex molecular architectures. This structural unit is known to exhibit various pharmacological properties, making it a valuable building block for medicinal chemists. The< strong>2-Hydroxy-2-methylpropyl side chain further enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical formulations.

In recent years, there has been a growing interest in developing new methodologies for the synthesis of imidazolidinone derivatives. One notable approach involves the use of catalytic hydrogenation techniques, which can facilitate the formation of the imidazolidinone ring under mild conditions. This method not only improves yield but also reduces the environmental impact of the synthesis process. Additionally, green chemistry principles have been applied to optimize the reaction conditions, minimizing waste and maximizing efficiency.

The pharmacological potential of 1-(2-Hydroxy-2-methylpropyl)imidazolidin-2-one has been explored in several preclinical studies. Researchers have investigated its effects on various biological pathways, including anti-inflammatory and antioxidant activities. The hydroxyl group in the side chain plays a crucial role in these interactions, allowing the compound to modulate enzyme activity and signal transduction pathways. These findings suggest that this compound may have therapeutic applications in conditions such as arthritis and neurodegenerative diseases.

Another area of interest is the use of 1-(2-Hydroxy-2-methylpropyl)imidazolidin-2-one as a chiral auxiliary in asymmetric synthesis. The imidazolidinone ring can be functionalized to introduce stereocenters, which are essential for many biologically active molecules. Recent advances in catalytic asymmetric methods have enabled the efficient production of enantiomerically pure derivatives, expanding the scope of this compound's applications.

The compound's stability under various conditions is another important consideration. Studies have shown that 1-(2-Hydroxy-2-methylpropyl)imidazolidin-2-one maintains its structural integrity when exposed to light, heat, and moisture, making it suitable for long-term storage and transportation. This stability is attributed to the robust nature of the imidazolidinone ring and the protective effect of the hydroxyl group.

In conclusion, 1-(2-Hydroxy-2-methylpropyl)imidazolidin-2-one (CAS No. 1545012-39-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it a valuable intermediate for drug development, while its stability and bioactivity enhance its suitability for various applications. As research continues to uncover new synthetic methods and pharmacological properties, this compound is poised to play an increasingly important role in the discovery and development of novel therapeutic agents.

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